Cas no 87839-83-6 (2-(4-tert-butylphenyl)butan-2-ol)

• Product Name: 2-(4-tert-butylphenyl)butan-2-ol
• CAS No: 87839-83-6
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• MDL: MFCD16794633
• CID: 5232778
• Update Time: 2026-03-08

2-(4-tert-butylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)butan-2-ol

• MDL： MFCD16794633
• Inchi： 1S/C14H22O/c1-6-14(5,15)12-9-7-11(8-10-12)13(2,3)4/h7-10,15H,6H2,1-5H3
• InChI Key： VKIKFQJJTAVTLZ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C(C)(C)C)C=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-(4-tert-butylphenyl)butan-2-ol

Introduction to 2-(4-tert-butylphenyl)butan-2-ol (CAS No. 87839-83-6)

2-(4-tert-butylphenyl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 87839-83-6, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, featuring a butan-2-ol moiety attached to a 4-tert-butylphenyl group, exhibits unique structural and functional properties that make it of significant interest for various applications. The presence of the tert-butyl group enhances the steric hindrance around the aromatic ring, influencing its reactivity and interaction with biological targets. Such structural features are often exploited in the design of novel molecules for therapeutic purposes.

The chemical structure of 2-(4-tert-butylphenyl)butan-2-ol consists of a phenyl ring substituted with a tert-butyl group at the para position, linked to a butan-2-ol chain. This configuration imparts specific physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug development. The compound’s molecular weight and logP value contribute to its potential as an intermediate or lead compound in medicinal chemistry.

In recent years, there has been growing interest in aromatic alcohols like 2-(4-tert-butylphenyl)butan-2-ol due to their diverse biological activities. Studies have suggested that compounds with similar scaffolds may exhibit properties relevant to inflammation modulation, neuroprotection, and even anticancer mechanisms. The 4-tert-butylphenyl moiety, in particular, has been shown to influence electronic distribution and binding affinity in protein targets, making it a valuable component in rational drug design.

One of the most compelling aspects of 2-(4-tert-butylphenyl)butan-2-ol is its potential as a pharmaceutical intermediate. Researchers have explored its utility in synthesizing more complex molecules with enhanced pharmacological profiles. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity, particularly those involved in metabolic pathways relevant to diseases such as diabetes and hyperlipidemia. The steric bulk provided by the tert-butyl group can prevent unwanted side reactions, improving the overall yield and purity of final drug candidates.

The synthesis of 2-(4-tert-butylphenyl)butan-2-ol typically involves multi-step organic reactions, including Friedel-Crafts alkylation followed by reduction steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been optimized to enhance the synthesis of complex aromatic alcohols like this one.

From a biological perspective, the pharmacokinetic properties of 2-(4-tert-butylphenyl)butan-2-ol are under active investigation. Studies indicate that its structural features may contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, computational modeling has been employed to predict its interaction with biological targets, providing insights into potential therapeutic applications. These studies align with broader trends in drug discovery where structure-based design plays a pivotal role.

The compound’s relevance extends beyond academic research; it has also caught the attention of industries specializing in fine chemicals and specialty materials. The unique combination of an aromatic ring with a hydroxylated side chain makes it a versatile building block for various chemical syntheses. For example, it can be used to develop novel polymers or ligands for catalytic processes, demonstrating its utility outside traditional pharmaceutical applications.

In conclusion, 2-(4-tert-butylphenyl)butan-2-ol (CAS No. 87839-83-6) represents a fascinating subject of study due to its structural complexity and potential applications. Its role as a pharmaceutical intermediate and its influence on biological pathways highlight its importance in modern chemical research. As methodologies for drug discovery continue to evolve, this compound will likely remain at the forefront of investigations aimed at developing innovative therapeutic agents.